molecular formula C10H13F3N2 B8287942 (4-Aminomethyl-2-trifluoromethyl-phenyl)-dimethyl-amine

(4-Aminomethyl-2-trifluoromethyl-phenyl)-dimethyl-amine

Cat. No.: B8287942
M. Wt: 218.22 g/mol
InChI Key: OAMILPMFQFIAPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Aminomethyl-2-trifluoromethyl-phenyl)-dimethyl-amine is a useful research compound. Its molecular formula is C10H13F3N2 and its molecular weight is 218.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13F3N2

Molecular Weight

218.22 g/mol

IUPAC Name

4-(aminomethyl)-N,N-dimethyl-2-(trifluoromethyl)aniline

InChI

InChI=1S/C10H13F3N2/c1-15(2)9-4-3-7(6-14)5-8(9)10(11,12)13/h3-5H,6,14H2,1-2H3

InChI Key

OAMILPMFQFIAPO-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=C(C=C(C=C1)CN)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-dimethylamino-3-trifluoromethylbenzonitrile (0.35 g) in tetrahydrofuran (2 mL) is slowly added to a suspension of lithium aluminum hydride (0.1 g) in tetrahydrofuran (2 mL) at 0° C. and stirred under an atmosphere of argon for 2 hours. While at 0° C. water (0.1 mL) is slowly added followed by 5% sodium hydroxide (0.1 mL) and water (0.3 mL). The resulting gray solid is filtered and washed with tetrahydrofuran. The filtrates are collected and concentrated under reduced pressure and the resulting oil is chromatographed over silica gel (15% methanol in methylene chloride is used as the eluant) to provide the desired product as a pale orange oil (0.164 g).
Quantity
0.35 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0.1 mL
Type
reactant
Reaction Step Two
Quantity
0.1 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.3 mL
Type
reactant
Reaction Step Four

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